3,7-Dichloro-1,2,4-benzotriazine

• CAS No.: 62843-63-4
• Molecular Formula: C7H3Cl2N3
• Molecular Weight: 200.02 g/mol
• IUPAC Name: 3,7-dichloro-1,2,4-benzotriazine
• InChI: InChI=1S/C7H3Cl2N3/c8-4-1-2-5-6(3-4)11-12-7(9)10-5/h1-3H
• InChI Key: LHDZLYASAVFIJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)N=NC(=N2)Cl

Description

3,7-Dichloro-1,2,4-benzotriazine is a useful research compound. Its molecular formula is C7H3Cl2N3 and its molecular weight is 200.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 21,8 g (0.1 mole) of 3,7-dichlorobenzo-1,2,4-triazine 1-oxide, 7.5 g of zinc dust and 5.5 g of ammonium chloride in 400 ml of water was stirred vigorously at room temperature for 24 hours. 50 ml of glacial acetic acid were then added, the mixture was stirred for a further hour and the insoluble constituents were then filtered off. The latter were extracted twice with methylene chloride. The combined methylene chloride solutions were washed with water, dried over sodium sulfate and evaporated in vacuo. The residue was recrystallized from wash benzine. 7.5 g, that is to say 37% of theory, of 3,7-dichloro-benzo-1,2,4-triazine with a melting point of 113°-115° C were obtained. ##STR36## (Preparation according to process variant (a))